![molecular formula C21H21N5O4S B2412560 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 896291-94-4](/img/structure/B2412560.png)
2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
Description
2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochromic Properties
The compound has potential applications in the field of electrochromics. Specifically, thiazolo[5,4-d]thiazole containing donor–acceptor type alternating copolymers, closely related to the compound , demonstrated decent electrochromic properties, making them suitable for electrochromic applications. These properties were attributed to low band-gap values and solution processability, indicating potential utility in electronic devices and smart windows (Akpinar, Udum, & Toppare, 2013).
Antimicrobial and Antiviral Properties
A series of compounds featuring a structural motif similar to 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol demonstrated antimicrobial and antiviral activities. The compounds were effective against HIV-1 and HIV-2 in MT-4 cells, and some analogues also inhibited the activity of kinesin Eg5, an essential mitotic protein. The structure-activity relationships of these compounds were explored, highlighting their potential in drug development for treating infectious diseases (Khan et al., 2014).
Antinociceptive and Anti-inflammatory Properties
Another research found that certain thiazolopyrimidine derivatives related to the compound exhibited significant antinociceptive and anti-inflammatory activities. This was determined through the tail-flick technique and carrageenan-induced paw edema test, respectively. The derivatives were synthesized and tested, showing potential therapeutic benefits for pain and inflammation management (Selvam, Karthik, Palanirajan, & Ali, 2012).
properties
IUPAC Name |
2-(furan-2-yl)-5-[(4-methylpiperidin-1-yl)-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O4S/c1-13-8-10-24(11-9-13)17(14-4-6-15(7-5-14)26(28)29)18-20(27)25-21(31-18)22-19(23-25)16-3-2-12-30-16/h2-7,12-13,17,27H,8-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYEOZNWMIREMAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(C2=CC=C(C=C2)[N+](=O)[O-])C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol | |
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